Cas no 126-13-6 (Sucrose diacetate hexaisobutyrate)

• Product Name: Sucrose diacetate hexaisobutyrate
• CAS No: 126-13-6
• MF: C₄₀H₆₂O₁₉
• MW: 846.908895015717
• CID: 93277
• Update Time: 2025-10-29

Sucrose diacetate hexaisobutyrate Chemical and Physical Properties

Names and Identifiers

• Sucrose diacetate hexaisobutyrate
• SAIB
• Sucrose acetate isobutyrate
• SUCROSE DIACETATE HEXAISOBUTYRATE (PRACT)
• Saccharoseacetateisobutyrate
• SAIB-100
• saib100s
• saib-90
• saib-90ea
• SAIB-SG
• SAIB-SG-ET-10
• sucroseacetoisobutyrate
• Sucrosediacetateisobutyrate
• Sucrose acetate isobutyrate [synthesis]
• 6-o-acetyl-1,3,4-tris-o-(2-methyl-1-oxopropyl)- beta-alpha-d-glucopyranosid
• Saccharose acetate isobutyrate
• sucrose, diacetate hexaisobutyrate
• d-fructofuranosyl,6-acetate2,3,4-tris(2-methylpropanoate)
• fructofuranosyl,6-acetate2,3,4-tris(2-methylpropanoate)
• isobutyricacid,hexaesterwithsucrosediacetate
• 6-o-acetyl-1,3,4-tris-o-(2-methyl-1-oxopropyl)-beta-alpha-d-glucopyranosid
• 6-o-acetyl-1,3,4-tris-o-(2-methyl-1-oxopropyl)-beta-d-alpha-d-glucopyranosid

• Inchi： 1S/C40H62O19/c1-18(2)33(43)51-17-40(32(57-38(48)23(11)12)29(54-35(45)20(5)6)27(58-40)16-50-25(14)42)59-39-31(56-37(47)22(9)10)30(55-36(46)21(7)8)28(53-34(44)19(3)4)26(52-39)15-49-24(13)41/h18-23,26-32,39H,15-17H2,1-14H3/t26-,27-,28-,29-,30+,31-,32+,39-,40+/m1/s1
• InChI Key： ZNEBZIJCDDCNRC-SWTLDUCYSA-N
• SMILES： O([C@H]1O[C@H](COC(=O)C)[C@@H](OC(=O)C(C)C)[C@H](OC(=O)C(C)C)[C@H]1OC(=O)C(C)C)[C@@]1(O[C@H](COC(=O)C)[C@@H](OC(=O)C(C)C)[C@@H]1OC(=O)C(C)C)COC(=O)C(C)C

Computed Properties

• Exact Mass: 846.38900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 59
• Rotatable Bond Count: 27
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 238

Experimental Properties

• Color/Form: Colorless or light yellow transparent paste
• Density: 1.146 g/mL at 25 °C
• Melting Point: −83 °C
• Boiling Point: 78 °C
• Flash Point: 70 °F
• Refractive Index: n20/D 1.446
• PSA: 238.09000
• LogP: 2.98740
• Solubility: Soluble in ethanol, ketones and esters, slightly soluble in water
• Vapor Pressure: 40 mm Hg ( 20 °C)

Sucrose diacetate hexaisobutyrate Security Information

• Hazardous Material transportation number：UN 1173 3/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-68/20/21/22-10-52/53-11
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R68/20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Sucrose diacetate hexaisobutyrate

Sucrose Diacetate Hexaisobutyrate (CAS No. 126-13-6): An Overview of Its Properties, Applications, and Recent Research

Sucrose diacetate hexaisobutyrate (SDHIB), with the CAS number 126-13-6, is a versatile and multifunctional ester that has gained significant attention in various industries, particularly in the food, pharmaceutical, and cosmetic sectors. This compound is derived from sucrose, a naturally occurring disaccharide, and is modified through acetylation and isobutyrylation processes to enhance its functional properties. The resulting molecule exhibits unique characteristics that make it highly valuable for a wide range of applications.

One of the key features of sucrose diacetate hexaisobutyrate is its excellent emulsifying and stabilizing properties. These properties are crucial in food formulations, where SDHIB acts as an effective emulsifier to improve the texture and stability of products such as baked goods, confectionery, and dairy products. The compound's ability to form stable emulsions helps prevent phase separation and ensures consistent product quality over time. Additionally, SDHIB's low viscosity and high solubility in both water and oil phases make it an ideal choice for creating smooth and homogeneous mixtures.

In the pharmaceutical industry, sucrose diacetate hexaisobutyrate has found applications in drug delivery systems. Its non-toxic and biocompatible nature makes it suitable for use in oral and topical formulations. Recent research has shown that SDHIB can enhance the bioavailability of poorly soluble drugs by improving their solubility and stability. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that SDHIB significantly increased the dissolution rate of a poorly soluble drug, thereby improving its therapeutic efficacy.

The cosmetic industry has also benefited from the unique properties of sucrose diacetate hexaisobutyrate. In skincare products, SDHIB serves as an emollient and moisturizer, helping to hydrate and soften the skin. Its ability to form a protective barrier on the skin surface can reduce water loss and improve skin elasticity. Moreover, SDHIB's mildness and non-irritating nature make it suitable for use in sensitive skin care formulations.

Recent advancements in green chemistry have further highlighted the potential of sucrose diacetate hexaisobutyrate. Researchers are exploring sustainable methods for the production of SDHIB using renewable resources and environmentally friendly processes. A study published in the Green Chemistry Journal reported a novel enzymatic synthesis method that significantly reduces the environmental impact compared to traditional chemical synthesis routes. This approach not only aligns with sustainability goals but also ensures the production of high-purity SDHIB with consistent quality.

The safety profile of sucrose diacetate hexaisobutyrate has been extensively evaluated through various toxicological studies. These studies have consistently shown that SDHIB is non-toxic, non-irritating, and non-sensitizing at typical usage levels. This favorable safety profile makes it an attractive option for use in a wide range of consumer products. Regulatory bodies such as the Food and Drug Administration (FDA) have approved SDHIB for use in food and cosmetic applications, further validating its safety and efficacy.

In conclusion, sucrose diacetate hexaisobutyrate (CAS No. 126-13-6) is a multifunctional compound with a wide array of applications across multiple industries. Its excellent emulsifying, stabilizing, and moisturizing properties make it a valuable ingredient in food, pharmaceutical, and cosmetic formulations. Ongoing research continues to uncover new potential uses for SDHIB, further solidifying its position as a key player in these fields. As sustainability becomes an increasingly important consideration in product development, the green chemistry approaches for producing SDHIB offer promising avenues for future innovation.